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Compound of Interest

Compound Name: Iodine-125

Cat. No.: B085253 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Iodine-
125 (I-125).

Frequently Asked Questions (FAQs)
Q1: What are the first steps I should take in case of an I-125 spill?

A1: In the event of an I-125 spill, your immediate priorities are to prevent the spread of

contamination and to ensure personnel safety.

Alert personnel: Immediately notify everyone in the laboratory of the spill.

Isolate the area: Cordon off the contaminated area to prevent entry.

Confine the spill: If the spill is liquid, cover it with absorbent paper, starting from the outside

and working inwards to prevent splashing. For solid spills, use forceps to handle any visible

material.

Personal Protective Equipment (PPE): Ensure you are wearing appropriate PPE, including a

lab coat, double gloves, and safety glasses.[1][2]

Inform the Radiation Safety Officer (RSO): Report the spill to your institution's RSO for

guidance and assistance.[3]
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Q2: What type of detector is most effective for detecting I-125 contamination?

A2: A survey meter with a thin crystal sodium iodide (NaI) probe is the recommended

instrument for detecting I-125.[4] Standard Geiger-Müller (GM) probes are not very efficient at

detecting the low-energy gamma rays emitted by I-125 and should only be used for identifying

gross contamination.[5]

Q3: What is the action limit for I-125 surface contamination?

A3: The action limit for removable I-125 contamination is typically 220 disintegrations per

minute (dpm) per 100 cm². Any area with contamination exceeding this limit must be

decontaminated.[1]

Q4: How can I minimize the volatilization of I-125 during experiments and decontamination?

A4: Unbound radioiodine can be volatile. To minimize this risk:

Handle all open sources of I-125 in a certified fume hood.[1]

Avoid acidic conditions, as they increase the volatility of iodine. Maintain a pH greater than 7

in I-125 solutions.[4]

Do not freeze NaI-125 solutions, as this can lead to subsequent volatilization upon thawing.

[6]

Use a solution of alkaline sodium thiosulfate to chemically stabilize I-125, especially during

spill cleanup.[5]

Troubleshooting Guides
Problem: After decontamination, my survey meter still shows readings above the background

level.

Possible Cause 1: Ineffective Decontamination Agent. The chosen cleaning agent may not

be effective for I-125 on the specific surface material.

Solution: Switch to a different decontamination agent. Commercial decontaminants

specifically designed for radioisotopes, such as those with a strong affinity for iodine, may
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be more effective. Some studies suggest that for certain non-porous surfaces like stainless

steel, tap water can be as effective as some commercial decontaminants for other

radioisotopes, though specific data for I-125 is limited.

Possible Cause 2: Porous Surface. The contamination may have penetrated a porous

surface, making it difficult to remove completely.

Solution: For porous surfaces, repeated decontamination cycles may be necessary. If

contamination persists, the item may need to be disposed of as radioactive waste. Consult

your RSO for guidance on appropriate disposal procedures.

Possible Cause 3: Contamination Has Spread. The decontamination procedure itself may

have inadvertently spread the contamination.

Solution: When cleaning, always wipe from the outer edge of the contaminated area

towards the center. Use a fresh piece of absorbent material for each wipe to avoid re-

contaminating the surface.

Possible Cause 4: Fixed Contamination. The radioactivity may be fixed to the surface and

not removable by standard cleaning methods.

Solution: If the contamination cannot be removed, the area or equipment must be clearly

labeled with the radioisotope (I-125), the date, and the measured activity. If possible,

shield the contaminated item and restrict access to the area. Inform your RSO

immediately.[3]

Problem: I have contamination on my skin or clothing.

Solution for Skin Contamination:

Do not abrade the skin.

Wash the affected area gently with lukewarm water and a mild soap.

Rinse thoroughly and pat dry with a clean paper towel.

Monitor the skin with an appropriate survey meter.
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If contamination persists after several washes, contact your RSO.[3]

Solution for Clothing Contamination:

Remove the contaminated clothing carefully to avoid spreading the contamination.

Place the clothing in a labeled radioactive waste bag.

Contact your RSO for instructions on decontamination or disposal of the clothing.

Data Presentation
Table 1: Overview of Decontamination Agents for Iodine-125
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Decontaminant Type Recommended Use Efficacy Notes

Commercial Radio-

Decontaminants

Bind-It™

Ready-to-use spray,

concentrate, hand

soap

Specifically designed

for radioiodine.

Has a unique affinity

for I-123, I-125, and I-

131, binding the

radioiodine in solution

for easier removal.[5]

Count Off™
Commercial

Decontaminant

General purpose

radio-

decontamination.

Mentioned as an

effective commercial

remover for I-125.[3]

Radiacwash™
Commercial

Decontaminant

General purpose

radio-

decontamination.

A commonly

referenced

commercial

decontaminant.

Chemical Stabilizers

Alkaline Sodium

Thiosulfate

0.1 M NaI, 0.1 M

NaOH, and 0.1 M

Na2S2O3

To chemically stabilize

I-125 during spill

cleanup.

Reduces the volatility

of I-125 by reducing it

to a non-volatile form.

[5]

General Cleaning

Agents

Soap and Water
Mild Detergent

Solution

Personal

decontamination

(skin).

Generally effective for

removing surface

contamination from

skin with gentle

washing.[3]

Water Solvent Surface cleaning. For some non-porous

surfaces and other

radionuclides, tap

water has been shown

to be as effective as

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.southernscientific.co.uk/news/2023/03/effective-decontamination-of-radionuclides-with-bind-it-tm-decontamination-fluid
https://www.researchgate.net/publication/47794135_The_Effectiveness_of_Decontamination_Products_in_the_Nuclear_Medicine_Department
https://www.southernscientific.co.uk/news/2023/03/effective-decontamination-of-radionuclides-with-bind-it-tm-decontamination-fluid
https://www.researchgate.net/publication/47794135_The_Effectiveness_of_Decontamination_Products_in_the_Nuclear_Medicine_Department
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


some commercial

decontaminants. Its

effectiveness for I-125

can vary based on the

surface.

Note: The effectiveness of any decontamination agent can be influenced by the type of surface,

the chemical form of the I-125, and the age of the contamination.

Experimental Protocols
Protocol 1: Surface Decontamination and Verification

Objective: To decontaminate a surface contaminated with I-125 and verify the effectiveness of

the decontamination.

Materials:

Appropriate PPE (lab coat, double gloves, safety glasses)

Absorbent paper or pads

Selected decontamination agent (see Table 1)

Waste container for radioactive materials

Survey meter with a NaI probe

Swipe test materials (e.g., filter paper or cotton swabs)

Liquid scintillation counter or gamma counter

Procedure:

Preparation:

Ensure all personnel are wearing appropriate PPE.
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Isolate the contaminated area.

Prepare the chosen decontamination agent according to the manufacturer's instructions.

Decontamination:

Place absorbent paper over the spill to soak up any liquid.

Apply the decontamination agent to a clean piece of absorbent paper.

Wipe the contaminated area, starting from the outside and moving inward. Use a single,

sweeping motion for each wipe to avoid re-contamination.

Dispose of the used absorbent paper in the designated radioactive waste container.

Repeat the wiping process with fresh absorbent paper and decontaminant until the area is

visibly clean.

Initial Survey:

Using a survey meter with a NaI probe, perform a slow and thorough survey of the

decontaminated area to check for any remaining contamination.

Swipe Test for Removable Contamination:

Take a swipe (e.g., filter paper) and wipe an area of 100 cm² within the decontaminated

zone.

Analyze the swipe using a liquid scintillation counter or a gamma counter to quantify the

removable contamination in dpm.

Verification:

If the swipe test result is below the action limit of 220 dpm/100 cm², the area is considered

decontaminated.

If the result is above the action limit, repeat the decontamination and verification process.
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If, after repeated attempts, the contamination level remains above the action limit, treat it

as fixed contamination, label the area accordingly, and contact the RSO.[1]

Final Steps:

Properly dispose of all contaminated materials in the radioactive waste.

Monitor your hands and clothing for any contamination before leaving the area.

Wash your hands thoroughly.

Mandatory Visualization
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Preparation

Decontamination Process

Verification

Outcome

Final Actions

I-125 Spill Occurs

Alert Personnel & Isolate Area

Don Appropriate PPE

Notify Radiation Safety Officer (RSO)

Confine Spill with Absorbent Material

Clean with Decontamination Agent (Outside-In)

Dispose of Contaminated Materials

Survey with NaI Detector

Perform Swipe Test (100 cm²)

Analyze Swipe (dpm)

Contamination < 220 dpm/100 cm²?

No, Repeat Decontamination

Area is Decontaminated

Yes

Treat as Fixed Contamination

No, After Repeated Attempts

Final Waste Disposal & Personal Survey Label & Shield Area

Contact RSO for Further Action

Click to download full resolution via product page

Caption: Workflow for Iodine-125 Decontamination.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b085253?utm_src=pdf-body-img
https://www.benchchem.com/product/b085253?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b085253?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/342457611_Cleaning_Materials_and_Methods_for_Effective_Removal_of_Indoor_Radioactive_Contamination
https://www.researchgate.net/publication/346755144_Evaluation_of_decontamination_factor_of_radioactive_methyl_iodide_on_activated_carbons_at_high_humid_conditions
https://www.researchgate.net/publication/47794135_The_Effectiveness_of_Decontamination_Products_in_the_Nuclear_Medicine_Department
https://pubmed.ncbi.nlm.nih.gov/21078784/
https://pubmed.ncbi.nlm.nih.gov/21078784/
https://www.southernscientific.co.uk/news/2023/03/effective-decontamination-of-radionuclides-with-bind-it-tm-decontamination-fluid
https://www.southernscientific.co.uk/news/2023/03/effective-decontamination-of-radionuclides-with-bind-it-tm-decontamination-fluid
https://ehs.umich.edu/wp-content/uploads/2016/04/Iodine-125.pdf
https://www.benchchem.com/product/b085253#how-to-decontaminate-lab-surfaces-from-iodine-125
https://www.benchchem.com/product/b085253#how-to-decontaminate-lab-surfaces-from-iodine-125
https://www.benchchem.com/product/b085253#how-to-decontaminate-lab-surfaces-from-iodine-125
https://www.benchchem.com/product/b085253#how-to-decontaminate-lab-surfaces-from-iodine-125
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085253?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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